[(Octan-2-yl)oxy]benzene

• CAS No.: 20012-43-5
• Molecular Formula: C14H22O
• Molecular Weight: 206.32 g/mol
• IUPAC Name: octan-2-yloxybenzene
• InChI: InChI=1S/C14H22O/c1-3-4-5-7-10-13(2)15-14-11-8-6-9-12-14/h6,8-9,11-13H,3-5,7,10H2,1-2H3
• InChI Key: NFNYRLJUUZSODO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)OC1=CC=CC=C1

Description

[(Octan-2-yl)oxy]benzene is an ether derivative composed of a benzene ring linked via an oxygen atom to a branched octan-2-yl group (C₈H₁₇). This compound is characterized by its unique stereochemistry (R-configuration at the octan-2-yl group) and ether functionality, which confer distinct physicochemical properties. The branched alkyl chain enhances solubility in nonpolar solvents while maintaining moderate reactivity, making it a versatile intermediate in synthetic chemistry.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural differences and inferred properties of [(Octan-2-yl)oxy]benzene and analogous compounds:

Compound Name	Alkyl Chain/Substituent	Functional Group	Key Properties
[(Octan-2-yl)oxy]benzene	Branched C₈ (R-configuration)	Ether	High lipophilicity, stereospecific interactions, thermal stability
4-(Hexyloxy)phenyl 4-(hexyloxy)benzoate	Linear C₆	Ester	Lower hydrolytic stability; ester groups increase reactivity in polar media
((6-Bromohexyl)oxy)methyl)benzene	Linear C₆ with Br substituent	Bromoether	Enhanced electrophilicity; participates in nucleophilic substitutions
(2-((3-Methyl-2-butenyl)oxy)ethyl)benzene	Alkenyl (C₅ with double bond)	Ether, alkene	Reactivity in Diels-Alder or addition reactions; reduced oxidative stability
1-Methyl-3-[(1-phenylprop-2-en-1-yl)oxy]benzene	Propenyl-phenyl group	Ether, alkene	Conjugated π-system; potential photochemical activity

Impact of Alkyl Chain Length and Branching

• Branching vs. Linearity : The octan-2-yl group’s branching reduces crystallinity compared to linear analogs (e.g., hexyl or decyl chains), lowering melting points and enhancing solubility in hydrophobic environments.
• Chain Length : Longer alkyl chains (e.g., decyloxy or dodecyloxy derivatives) increase molecular weight and lipophilicity but may reduce diffusion rates in biological systems.

Functional Group Reactivity

• Ether vs. Ester : Ethers like [(Octan-2-yl)oxy]benzene exhibit greater hydrolytic stability compared to esters (e.g., 4-(hexyloxy)phenyl benzoate), which are prone to acid/base-catalyzed hydrolysis.
• Halogenated Derivatives : Brominated analogs (e.g., ((6-Bromohexyl)oxy)methyl)benzene) show higher reactivity in cross-coupling reactions but are more susceptible to environmental degradation.